Cas no 1806581-04-3 (3-Bromo-5-(3-bromo-2-oxopropyl)mandelic acid)

• Product Name: 3-Bromo-5-(3-bromo-2-oxopropyl)mandelic acid
• CAS No: 1806581-04-3
• MF: C₁₁H₁₀Br₂O₄
• MW: 366.002702236176
• CID: 4941985
• Update Time: 2025-06-14

3-Bromo-5-(3-bromo-2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(3-bromo-2-oxopropyl)mandelic acid

• Inchi： 1S/C11H10Br2O4/c12-5-9(14)3-6-1-7(4-8(13)2-6)10(15)11(16)17/h1-2,4,10,15H,3,5H2,(H,16,17)
• InChI Key： RVOMPHAZTJILIB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(=O)O)O)C=C(C=1)CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 295
• XLogP3: 1.9
• Topological Polar Surface Area: 74.6

Additional information on 3-Bromo-5-(3-bromo-2-oxopropyl)mandelic acid

Comprehensive Overview of 3-Bromo-5-(3-bromo-2-oxopropyl)mandelic acid (CAS No. 1806581-04-3)

3-Bromo-5-(3-bromo-2-oxopropyl)mandelic acid (CAS No. 1806581-04-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This brominated derivative of mandelic acid is widely utilized in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and intermediates for drug discovery. The presence of two bromo groups and a ketone functionality enhances its reactivity, making it a valuable building block in organic chemistry.

In recent years, the demand for 3-Bromo-5-(3-bromo-2-oxopropyl)mandelic acid has increased, driven by its applications in medicinal chemistry and bioconjugation. Researchers are particularly interested in its role in designing small-molecule therapeutics, especially for targeting metabolic disorders and inflammatory pathways. The compound's ability to act as a crosslinking agent also makes it relevant in material science, where it is used to modify polymers and biomaterials for enhanced performance.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 3-Bromo-5-(3-bromo-2-oxopropyl)mandelic acid?" The synthesis typically involves bromination of mandelic acid derivatives under controlled conditions, followed by selective oxidation to introduce the 2-oxopropyl moiety. Advanced techniques such as microwave-assisted synthesis and catalytic bromination have been explored to improve yield and purity, addressing the growing need for scalable production methods.

Another trending topic is the safety and handling of brominated compounds like 3-Bromo-5-(3-bromo-2-oxopropyl)mandelic acid. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Researchers often inquire about storage conditions and stability, which are critical for maintaining the compound's integrity over time. Storing it in a cool, dry environment away from light ensures long-term usability.

The compound's potential in green chemistry is another area of interest. With the increasing focus on sustainable practices, scientists are investigating eco-friendly alternatives for bromination reactions. 3-Bromo-5-(3-bromo-2-oxopropyl)mandelic acid serves as a case study for optimizing synthetic protocols to minimize waste and energy consumption, aligning with the principles of atom economy and renewable feedstocks.

In the context of drug discovery, this compound has been explored for its role in modulating enzyme activity. Its structural features allow it to interact with active sites of target proteins, making it a promising candidate for lead optimization. Recent studies have highlighted its utility in developing protease inhibitors, which are crucial for treating viral infections and certain cancers. The dual bromo groups provide unique electronic properties that enhance binding affinity, a topic frequently discussed in computational chemistry forums.

From an industrial perspective, 3-Bromo-5-(3-bromo-2-oxopropyl)mandelic acid is valued for its versatility. It is used in the production of specialty chemicals and fine chemicals, where high purity and precise functionality are paramount. The compound's compatibility with various coupling reactions expands its utility in creating complex molecular architectures, a key requirement in high-throughput screening and combinatorial chemistry.

As the scientific community continues to explore innovative applications, 3-Bromo-5-(3-bromo-2-oxopropyl)mandelic acid remains a compound of significant interest. Its combination of reactivity, stability, and functional diversity positions it as a cornerstone in modern synthetic chemistry. Whether in academic research or industrial applications, this compound exemplifies the intersection of molecular design and practical utility, driving advancements across multiple disciplines.